Cas no 1803857-70-6 (2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol)

• Product Name: 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol
• CAS No: 1803857-70-6
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4818642
• Update Time: 2025-08-03

2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol

• Inchi： 1S/C10H8BrNO3/c11-4-7(14)10-12-9-6(5-13)2-1-3-8(9)15-10/h1-3,13H,4-5H2
• InChI Key： YIHNXRZUPFKQGV-UHFFFAOYSA-N
• SMILES： BrCC(C1=NC2=C(C=CC=C2CO)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3

Additional information on 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol

Introduction to 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol (CAS No. 1803857-70-6)

2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol, identified by the CAS number 1803857-70-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both a bromoacetyl group and a hydroxymethyl substituent on the benzo[d]oxazole core imparts unique reactivity and potential therapeutic applications, making it a subject of intense research interest.

The molecular structure of 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol features a benzene ring fused with an oxygen-containing heterocycle, specifically an oxazole ring. The bromoacetyl moiety at the 2-position and the hydroxymethyl group at the 4-position create distinct chemical handles that can be exploited for further functionalization. This structural motif is particularly valuable in the design of bioactive molecules, as it allows for selective interactions with biological targets.

In recent years, there has been growing interest in benzo[d]oxazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The bromoacetyl group, in particular, serves as a versatile intermediate for the synthesis of more complex molecules, including peptidomimetics and protein inhibitors. The hydroxymethyl group provides a site for hydrogen bonding or further derivatization, enhancing the compound's potential as a lead structure in drug discovery.

Current research in this area has highlighted the utility of 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol in the development of novel therapeutic agents. For instance, studies have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The bromoacetyl group can be readily coupled with nucleophilic residues on proteins, while the hydroxymethyl group can participate in hydrogen bonding interactions, improving binding affinity.

Additionally, modifications of this scaffold have shown promise in addressing neurological disorders. Benzo[d]oxazole derivatives are known to interact with various neurotransmitter receptors and ion channels, making them attractive candidates for treating conditions such as Alzheimer's disease and epilepsy. The unique combination of functional groups in 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol allows for fine-tuning of these interactions, enabling the development of more selective and potent drugs.

The synthesis of 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol involves multi-step organic transformations that highlight its synthetic versatility. The benzo[d]oxazole core can be accessed through established methods, such as cyclization reactions involving o-phenylenediamines or 2-amino benzofuran derivatives. Introduction of the bromoacetyl group typically involves bromination followed by acetylation or direct introduction via halogen exchange reactions. The hydroxymethyl group can be incorporated through reduction of a carbonyl precursor or via nucleophilic addition reactions.

In terms of biological evaluation, preliminary studies have suggested that 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol exhibits moderate activity against certain cancer cell lines. The bromoacetyl group facilitates covalent bond formation with cysteine residues on target proteins, leading to inhibition of their function. Furthermore, the hydroxymethyl group may contribute to stabilizing protein-ligand interactions through hydrogen bonding networks. These properties make it a promising candidate for further optimization into an anticancer therapeutic.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. Benzo[d]oxazole derivatives are known to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The presence of both electrophilic and hydrogen-bonding capable groups enhances its ability to interact with microbial targets effectively. This dual functionality makes 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol a versatile scaffold for developing novel antibiotics or antifungal agents.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to identify potential binding modes of 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol with biological targets. These studies have provided insights into how modifications at the 2- and 4-positions can optimize binding affinity and selectivity. For example, replacing the bromoacetyl group with other leaving groups or introducing additional substituents at strategic positions could enhance potency while minimizing off-target effects.

The pharmaceutical industry has taken note of these findings, leading to several ongoing projects aimed at developing analogs of 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol with improved pharmacokinetic profiles. Researchers are exploring strategies such as prodrug formulations or chemical modifications that enhance solubility and bioavailability without compromising biological activity. Such efforts are crucial for translating promising lead compounds into viable drug candidates ready for clinical evaluation.

In conclusion, 2-(2-Bromoacetyl)benzo[d]oxazole-4-methanol (CAS No. 1803857-70-6) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology, neurology, and antimicrobial treatments. As research continues to uncover new synthetic pathways and biological functions associated with benzo[d]oxazole derivatives, this compound is poised to play an important role in future pharmaceutical developments.